Cas no 561297-83-4 (4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline)

4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline structure
561297-83-4 structure
Product Name:4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
CAS No:561297-83-4
MF:C11H14N2O2
MW:206.241062641144
CID:1083669
PubChem ID:21961477
Update Time:2025-04-20

4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,4-Dimethyl-7-nitro-1,2,3,4-tetrahydroquinoline
    • 4,4-dimethyl-7-nitro-1,2,3,4-tetrahydro-quinoline
    • Quinoline, 1,2,3,4-tetrahydro-4,4-diMethyl-7-nitro-
    • 1,2,3,4-tetrahydro-4,4-dimethyl-1-naphthol
    • 1,2,3,4-tetrahydro-4,4-dimethyl-7-nitroquinoline
    • 1-Naphthalenol, 1,2,3,4-tetrahydro-4,4-dimethyl-
    • 4,4-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
    • 4,4-dimethyl-1-tetralol
    • 4,4-Dimethyl-2-hydroxy-1,2,3,4-tetrahydronaphthalin
    • CTK1F9912
    • dimethyl-4,4 tetralol
    • SureCN6652087
    • RNOVBVJBXRNABJ-UHFFFAOYSA-N
    • C91654
    • 561297-83-4
    • 4,4-DIMETHYL-7-NITRO-2,3-DIHYDRO-1H-QUINOLINE
    • SCHEMBL397096
    • DB-357632
    • Inchi: 1S/C11H14N2O2/c1-11(2)5-6-12-10-7-8(13(14)15)3-4-9(10)11/h3-4,7,12H,5-6H2,1-2H3
    • InChI Key: RNOVBVJBXRNABJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)NCCC2(C)C)=O

Computed Properties

  • Exact Mass: 206.10562
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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